23,24-Dihydrocucurbitacin F
23,24-Dihydrocucurbitacin F
Brand Name:
Vulcanchem
CAS No.:
50298-90-3
VCID:
VC0150099
InChI:
InChI=1S/C30H48O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,17-20,23-24,31-32,35-37H,10-15H2,1-8H3/t17-,18+,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1
SMILES:
CC1(C(C(CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(C(=O)CCC(C)(C)O)O)O)C)C)C)O)O)C
Molecular Formula:
C30H48O7
Molecular Weight:
520.7 g/mol
23,24-Dihydrocucurbitacin F
CAS No.: 50298-90-3
Reference Standards
VCID: VC0150099
Molecular Formula: C30H48O7
Molecular Weight: 520.7 g/mol
| CAS No. | 50298-90-3 |
|---|---|
| Product Name | 23,24-Dihydrocucurbitacin F |
| Molecular Formula | C30H48O7 |
| Molecular Weight | 520.7 g/mol |
| IUPAC Name | (2S,3S,8S,9R,10R,13R,14S,16R,17R)-17-[(2R)-2,6-dihydroxy-6-methyl-3-oxoheptan-2-yl]-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C30H48O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,17-20,23-24,31-32,35-37H,10-15H2,1-8H3/t17-,18+,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1 |
| Standard InChIKey | VVBWBGOEAVGFTN-LPQIEKFGSA-N |
| Isomeric SMILES | C[C@@]12C[C@H]([C@@H]([C@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H]([C@H](C4(C)C)O)O)C)C)[C@](C)(C(=O)CCC(C)(C)O)O)O |
| SMILES | CC1(C(C(CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(C(=O)CCC(C)(C)O)O)O)C)C)C)O)O)C |
| Canonical SMILES | CC1(C(C(CC2C1=CCC3C2(C(=O)CC4(C3(CC(C4C(C)(C(=O)CCC(C)(C)O)O)O)C)C)C)O)O)C |
| Synonyms | 23,24-dihydrocucurbitacin F hemslecin B |
| PubChem Compound | 10481797 |
| Last Modified | Dec 23 2021 |
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